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Compound of Interest

Methyl 3-formyl-4-
Compound Name:
hydroxybenzoate

Cat. No.: B157316

CAS Number: 24589-99-9

This technical guide provides an in-depth overview of Methyl 3-formyl-4-hydroxybenzoate, a
key chemical intermediate with significant applications in pharmaceutical research and
development. This document is intended for researchers, scientists, and professionals in the
field of drug discovery and organic synthesis.

Chemical and Physical Properties

Methyl 3-formyl-4-hydroxybenzoate is a solid organic compound with a molecular formula of
CoHsOa4 and a molecular weight of 180.16 g/mol .[1][2][3][4] It is also known by its synonyms, 3-
Formyl-4-hydroxybenzoic acid methyl ester and 5-(Methoxycarbonyl)salicylaldehyde.[2][3][4]
The compound typically appears as a white to light yellow powder or crystal.[2][4]
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Property Value Reference

CAS Number 24589-99-9 [11[2]13][4]

Molecular Formula CoHsOa4 [1][3]

Molecular Weight 180.16 g/mol [11[3]

Appearance White to light yellow o]
powder/crystal

Melting Point 80-84 °C [3]

Purity >95.0% (GC) to 97% [1][2][3]

Synthesis Protocols

Methyl 3-formyl-4-hydroxybenzoate can be synthesized through various methods. Two
prominent protocols are detailed below.

Formylation of Methyl 4-hydroxybenzoate

A common synthesis route involves the direct formylation of methyl 4-hydroxybenzoate. This
method is advantageous as it avoids the use of highly toxic cyanides.[5][6]

Experimental Protocol:

e In a 50 L reaction vessel, add methyl 4-hydroxybenzoate (2.5 kg, 16.4 mol), magnesium
chloride (3.2 kg, 32.8 mol), triethylamine (9.3 L, 82 mol), and paraformaldehyde (3.9 kg,
131.2 mol).[5]

e Add dichloromethane (18 L) as the solvent.[5]
e Heat the mixture in an oil bath at 60°C (internal temperature 44°C) and stir overnight.[5]

» After cooling to room temperature, slowly add an aqueous solution diluted with 5 L of
concentrated hydrochloric acid.[5]

e Filter the insoluble material.[5]
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o Extract the aqueous layer four times with dichloromethane.[5]

» Dry the combined organic layers over sodium sulfate, filter, and concentrate under reduced
pressure to yield the product.[5]
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Synthesis of Methyl 3-formyl-4-hydroxybenzoate via Formylation
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Synthesis of Methyl 3-formyl-4-hydroxybenzoate.
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Esterification of 4-Formyl-3-hydroxybenzoic acid

Another synthetic approach involves the esterification of 4-formyl-3-hydroxybenzoic acid.

Experimental Protocol:

Suspend 4-formyl-3-hydroxybenzoic acid (5 g, 30 mmol) in methanol (70 mL).[7]

Add thionyl chloride (3.29 mL, 45 mmol) dropwise to the suspension.[7]

Heat the mixture to reflux and maintain for overnight.[7]

Concentrate the reaction mixture to dryness.[7]

Add 50 mL of toluene and concentrate again to remove residual thionyl chloride.[7]

Recrystallize the residue from an ethyl acetate-hexane mixture to obtain pure methyl 4-
formyl-3-hydroxybenzoate (yield: 85%).[7]

Applications in Drug Development and Research

Methyl 3-formyl-4-hydroxybenzoate is a valuable intermediate in the synthesis of various
heterocyclic compounds that are scaffolds in drug discovery.[8] Its utility stems from the
presence of multiple reactive functional groups: a formyl group, a phenolic hydroxyl group, and
a methyl ester.[8]

Synthesis of Benzofurans and Coumarins

This compound serves as a key precursor for the synthesis of complex heterocyclic structures
like benzofurans and coumarins, which are known for their diverse biological activities.[8] The
aldehyde group can readily undergo condensation reactions, while the phenolic hydroxyl and
methyl ester groups offer sites for further functionalization.[8]
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Role as a Synthetic Intermediate
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Methyl 3-formyl-4-hydroxybenzoate in synthesis.

Potential Biological Activities of Derivatives

While direct biological activity data for Methyl 3-formyl-4-hydroxybenzoate is limited, its
derivatives are explored for various therapeutic applications. Related compounds have shown
potential anti-inflammatory, antioxidant, and anti-tumor activities.[9] For instance, certain
benzoate derivatives have been investigated for their antifungal properties.

Safety Information

Methyl 3-formyl-4-hydroxybenzoate is classified as harmful if swallowed (Acute Tox. 4 Oral),
and causes skin and eye irritation (Skin Irrit. 2, Eye Irrit. 2). It may also cause respiratory
irritation (STOT SE 3). Appropriate personal protective equipment, including a dust mask, eye
shields, and gloves, should be used when handling this compound.
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Hazard Statement Classification

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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